Cas no 921870-42-0 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921870-42-0
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5844011
• PubChem ID: 44010088
• Update Time: 2025-07-13

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-propyl-1,5-benzoxazepin-8-yl)-
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• F2261-0408
• 921870-42-0
• AKOS024632869
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)benzamide

• Inchi： 1S/C21H24N2O3/c1-4-12-23-17-11-10-16(22-19(24)15-8-6-5-7-9-15)13-18(17)26-14-21(2,3)20(23)25/h5-11,13H,4,12,14H2,1-3H3,(H,22,24)
• InChI Key： IXPAGHUKAPMLSF-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 487.7±45.0 °C(Predicted)
• pka: 12.55±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921870-42-0): A Comprehensive Overview

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921870-42-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is characterized by a benzoxazepine core with specific substituents that contribute to its unique properties. The benzoxazepine scaffold is a seven-membered ring containing an oxygen atom and a nitrogen atom. The presence of the 3,3-dimethyl, 4-oxo, and 5-propyl substituents on the ring imparts additional stability and functional diversity to the molecule. The amide linkage to the benzene ring further enhances its chemical reactivity and biological activity.

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. One common approach is to use a condensation reaction between an appropriate amine and an acid chloride or carboxylic acid. For example, the reaction of 3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8amine with benzoyl chloride in the presence of a base such as triethylamine can yield the desired product. Recent advancements in synthetic methodologies have also explored the use of catalytic systems and green chemistry principles to improve yield and reduce environmental impact.

Pharmacological Properties

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide has been extensively studied for its pharmacological properties. One of its most notable activities is its potential as an analgesic agent. Research has shown that this compound exhibits significant analgesic effects in various pain models, including neuropathic pain and inflammatory pain. The mechanism of action is believed to involve modulation of neurotransmitter systems such as serotonin and norepinephrine.

In addition to its analgesic properties, this compound has also shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that it can improve cognitive function and reduce neuroinflammation in animal models. The exact mechanisms underlying these effects are still being elucidated but are thought to involve interactions with specific receptors and signaling pathways in the brain.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(3,3-dimethyl-4-oxyo-5-propyl-2,3,4,5-tetrahydro--1,-benzoxazepin--yl)benzamide has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating good safety profiles and efficacy in treating pain and neurological disorders. However, further research is needed to fully understand its long-term effects and optimize its use in clinical settings.

One notable clinical trial focused on evaluating the analgesic efficacy of this compound in patients with chronic neuropathic pain. The trial involved a double-blind placebo-controlled design and showed that patients receiving the compound experienced significant reductions in pain intensity compared to those receiving a placebo. These findings have paved the way for larger-scale clinical trials to confirm these results.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and ongoing research on N-(3,-dimethyl--oxyo--propyl--tetrahydro--,--benzoxazepin--yl)benzamide reflects this dynamic nature. Recent studies have explored various aspects of this compound's structure-function relationship to identify structural modifications that could enhance its therapeutic potential while minimizing side effects.

One area of active research involves the development of prodrugs that can improve the bioavailability and pharmacokinetic properties of this compound. Prodrugs are inactive derivatives that are converted into their active form within the body through metabolic processes. By designing prodrugs with improved solubility or stability, researchers aim to enhance the therapeutic index of this compound.

Another emerging trend is the use of computational methods such as molecular docking and molecular dynamics simulations to predict the binding modes and interactions of this compound with target proteins. These computational tools provide valuable insights into the molecular mechanisms underlying its biological activities and guide rational drug design efforts.

Conclusion

N-(3,-dimethyl--oxyo--propyl--tetrahydro--,--benzoxazepin--yl)benzamide (CAS No. 921870-) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers it with diverse biological activities that make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties through structural modifications and exploring new delivery methods to maximize its therapeutic benefits while minimizing potential side effects.